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Abstract

N-Nitroso-Vildagliptin is a nitrosamine impurity of Vildagliptin, an oral hypoglycemic agent. As
a member of the cohort of concern due to potential genotoxic and carcinogenic effects,
understanding its physicochemical properties is paramount for the safety and quality control of
Vildagliptin drug products. This technical guide provides a consolidated overview of the known
physicochemical characteristics of N-Nitroso-Vildagliptin, including its synthesis, analytical
detection methods, and available physical and chemical data. The information is compiled from
peer-reviewed scientific literature and chemical databases to support research, development,
and quality assurance activities in the pharmaceutical industry.

Chemical Identity and Physical Properties

N-Nitroso-Vildagliptin, chemically named (2S)-1-({N-[(1R,3S,5R,7S)-3-hydroxyadamantan-1-
yl]-N-nitroso}glycyl)pyrrolidine-2-carbonitrile, is a derivative of Vildagliptin where the secondary
amine group is nitrosated.

Table 1: Physicochemical Properties of N-Nitroso-Vildagliptin
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Property Value Source
Molecular Formula C17H24N40s3 PubChem[1]
Molecular Weight 332.4 g/mol PubChem[1]
) ] Analytica Chemie[2],
Appearance White solid ]
Synchemia
Melting Point 180.0-182.9°C Analytica Chemie[2]
B Soluble in DMSO and _
Solubility Synchemial[3]
Methanol.[3]
logP (Computed) 1.3 PubChem[1]

Data not available in searched
pKa (Computed) ]
literature

Note: Some physical properties are sourced from commercial suppliers and computed
databases due to the limited availability of experimentally determined data in peer-reviewed
literature.

Synthesis and Characterization

The synthesis of N-Nitroso-Vildagliptin is primarily achieved through the nitrosation of
Vildagliptin.

Experimental Protocol: Synthesis

A common laboratory-scale synthesis involves the reaction of Vildagliptin with a nitrosating
agent in an acidic medium.

Reaction Scheme:
Vildagliptin + Nitrosating Agent (e.qg., tert-butyl nitrite) - N-Nitroso-Vildagliptin
Detailed Methodology:

» Dissolution: Dissolve Vildagliptin in a suitable organic solvent.
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¢ Acidification: Introduce a mild acidic environment.

» Nitrosation: Add a nitrosating agent, such as tert-butyl nitrite, to the solution. The reaction

proceeds via the nitrosation of the secondary amine of Vildagliptin.

» Reaction Monitoring: Monitor the progress of the reaction using an appropriate analytical

technique, such as Thin Layer Chromatography (TLC) or High-Performance Liquid

Chromatography (HPLC).

o Workup: Upon completion, quench the reaction and perform an aqueous workup to remove

excess reagents and byproducts.

 Purification: Purify the crude product using column chromatography to obtain N-Nitroso-

Vildagliptin of high purity (e.g., >95%).[3]

Spectroscopic Characterization

The structure of synthesized N-Nitroso-Vildagliptin is confirmed using various spectroscopic

techniques.

Table 2: Spectroscopic Data for N-Nitroso-Vildagliptin

Technique Key Observations

Reference

Mass spectrum shows a peak
Mass Spectrometry (MS) at m/z 333, corresponding to
the [M+H]* ion.

Kumar et al.

Disappearance of the -NH

stretching frequency at
Infrared (IR) Spectroscopy approximately 3293 cm~1,

which is present in the parent

Vildagliptin molecule.

Kumar et al.

The H NMR spectrum

] confirms the presence of the
Nuclear Magnetic Resonance o
adamantane and pyrrolidine
(NMR) Spectroscopy o
moieties and the absence of

the N-H proton signal.

Synchemial3]
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Analytical Methodology for Quantification

The quantification of N-Nitroso-Vildagliptin in Vildagliptin drug substances and products is
critical for regulatory compliance. Liquid Chromatography with tandem mass spectrometry (LC-
MS/MS) is the preferred analytical technique due to its high sensitivity and selectivity.

Experimental Protocol: LC-MS/MS Analysis

Instrumentation:

o High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid
Chromatography (UHPLC) system.

e Tandem Mass Spectrometer (MS/MS) with a suitable ionization source (e.g., Electrospray
lonization - ESI or Atmospheric Pressure Chemical lonization - APCI).

Chromatographic Conditions:
e Column: A C18 reversed-phase column is commonly used.

» Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium
formate) and an organic solvent (e.g., methanol or acetonitrile).

o Flow Rate: Optimized for the specific column dimensions.

e Column Temperature: Maintained at a constant temperature (e.g., 40°C).
« Injection Volume: Typically in the range of 5-10 pL.

Mass Spectrometric Conditions:

« lonization Mode: Positive ion mode is generally employed.

e Multiple Reaction Monitoring (MRM): Specific precursor-to-product ion transitions are
monitored for quantification and confirmation.

o Precursor lon: m/z 333 [M+H]*

o Product lons: Specific fragment ions are selected for quantification and confirmation.
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Method Validation Parameters:
A validated method should demonstrate acceptable performance for the following parameters:

» Limit of Detection (LOD): The lowest concentration of the analyte that can be reliably
detected.

 Limit of Quantification (LOQ): The lowest concentration of the analyte that can be
quantitatively determined with acceptable precision and accuracy.

e Linearity: The ability to elicit test results that are directly proportional to the concentration of
the analyte.

e Accuracy: The closeness of the test results to the true value.

o Precision: The degree of agreement among individual test results when the procedure is
applied repeatedly to multiple samplings of a homogeneous sample.

o Specificity: The ability to assess the analyte unequivocally in the presence of components
that may be expected to be present.

Stability and Degradation

Forced degradation studies are essential to understand the stability of a drug substance and to
identify potential degradation products. As of the latest literature review, specific forced
degradation studies on N-Nitroso-Vildagliptin have not been extensively reported. However,
studies on Vildagliptin have shown that it degrades under hydrolytic (acidic and basic) and
oxidative conditions. The nitrile group can hydrolyze to form an amide and subsequently a
carboxylic acid. It is plausible that N-Nitroso-Vildagliptin would exhibit similar degradation
pathways for the Vildagliptin core structure, with the stability of the N-nitroso group being an
additional area of investigation.

Visualizations
Synthesis Workflow
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Caption: Workflow for the synthesis and purification of N-Nitroso-Vildagliptin.
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Caption: Workflow for the quantitative analysis of N-Nitroso-Vildagliptin by LC-MS/MS.

Conclusion

This technical guide summarizes the currently available information on the physicochemical
properties of N-Nitroso-Vildagliptin. While some fundamental properties have been
characterized, further experimental studies are warranted to establish a more comprehensive
profile, particularly concerning its solubility in various pharmaceutical solvents, its pKa, and its
degradation pathways under stressed conditions. The provided synthesis and analytical
protocols offer a foundation for researchers and drug development professionals working with
Vildagliptin to ensure the safety and quality of their products. Continuous monitoring of
scientific literature is recommended for updates on the physicochemical properties and
analytical methodologies for this critical impurity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b13581558/docs?utm_src=pdf-body#n-nitroso-vildagliptin-a-comprehensive-technical-guide-on-physicochemical-properties
https://www.benchchem.com/product/b13581558/docs?utm_src=pdf-body#n-nitroso-vildagliptin-a-comprehensive-technical-guide-on-physicochemical-properties
https://www.benchchem.com/product/b13581558?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/N-Nitroso-Vildagliptin
https://pubchem.ncbi.nlm.nih.gov/compound/N-Nitroso-Vildagliptin
https://analyticachemie.in/product/n-nitroso-vildagliptin/
https://www.synchemia.com/upload/product_list/N-Nitroso_Vildagliptin_Impurity.pdf
https://www.benchchem.com/product/b13581558/docs#n-nitroso-vildagliptin-a-comprehensive-technical-guide-on-physicochemical-properties
https://www.benchchem.com/product/b13581558/docs#n-nitroso-vildagliptin-a-comprehensive-technical-guide-on-physicochemical-properties
https://www.benchchem.com/product/b13581558/docs#n-nitroso-vildagliptin-a-comprehensive-technical-guide-on-physicochemical-properties
https://www.benchchem.com/product/b13581558/docs#n-nitroso-vildagliptin-a-comprehensive-technical-guide-on-physicochemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13581558?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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